FAM hydrazide, 6-isomer hydrochloride

• Molecular Formula: C21H15ClN2O6
• Molecular Weight: 426.8 g/mol
• InChI: InChI=1S/C21H14N2O6.ClH/c22-23-19(26)10-1-4-13-16(7-10)21(29-20(13)27)14-5-2-11(24)8-17(14)28-18-9-12(25)3-6-15(18)21;/h1-9,24-25H,22H2,(H,23,26);1H
• InChIKey: ISZKWXZXDTXKKA-UHFFFAOYSA-N

FAM Hydrazide, 6-Isomer Hydrochloride: Core Characteristics

FAM hydrazide, 6-isomer hydrochloride (CAS 2183440-65-3; MW 426.81; C21H15ClN2O6) is a hydrazide derivative of 6-carboxyfluorescein (6-FAM), belonging to the xanthene dye class and functioning as a carbonyl-reactive fluorescent labeling reagent . The compound contains a nucleophilic hydrazide (-NHNH2) group at the 6-position of the fluorescein core, enabling covalent conjugation to aldehydes and ketones via hydrazone bond formation. As the hydrochloride salt of the pure 6-isomer, it offers defined stereochemistry distinct from the 5-isomer variant [1]. Its spectral properties include an excitation maximum at approximately 494-495 nm and emission maximum at approximately 518-520 nm, well-matched to the 488 nm argon-ion laser line commonly employed in fluorescence microscopy, flow cytometry, and capillary electrophoresis platforms .

488 nm laser line spectral compatibility

Defined 6-isomer identity

Aqueous-compatible hydrochloride salt form

• [1] Xi'an Ruixi Biological Technology Co., Ltd. FAM hydrazide, 6-isomer, 151890-73-2: Product Description. 2025. View Source

Why FAM Hydrazide, 6-Isomer Hydrochloride Cannot Be Casually Substituted

Fluorescein-based hydrazide reagents exhibit significant variability across isomer type (5-FAM vs. 6-FAM), salt form (free acid vs. hydrochloride), and dye scaffold (FAM vs. iFluor/Alexa Fluor analogs) that directly impact labeling efficiency, conjugate purity, and downstream assay reproducibility. The 6-isomer hydrazide hydrochloride differs from its 5-isomer counterpart in steric accessibility of the reactive hydrazide moiety, which influences conjugation kinetics and the structural integrity of the resulting hydrazone-linked bioconjugates [1]. Furthermore, the hydrochloride salt form provides enhanced solubility in aqueous buffers compared to the free acid, affecting reaction homogeneity and labeling yield [2]. Substitution with next-generation dyes such as iFluor 488 hydrazide—while offering higher photostability—introduces altered spectral characteristics and molecular dimensions that may invalidate established protocols optimized for FAM conjugates . These distinctions carry direct procurement consequences: batch-to-batch consistency, validated purity specifications (≥95% by HPLC), and defined isomer identity are non-negotiable for applications requiring quantitative fluorescence measurements or regulatory documentation.

5-isomer substitution May alter steric accessibility and conjugation kinetics for sterically hindered targets

Free acid form May limit aqueous solubility and reaction homogeneity compared to hydrochloride salt

Next-gen dyes (e.g., BDP FL) Shifted spectral profiles may require filter reconfiguration and protocol re-optimization

• [1] Lianglin. 6-FAM-hydrazide, 2183440-65-3: Product Characteristics. View Source
• [2] Luna Nanotech Canada. 6-FAM hydrazide: Product Quality Control Specifications. View Source

Quantitative Differentiation Evidence

Spectral Alignment with 488 nm Laser Line

The excitation maximum of FAM hydrazide, 6-isomer hydrochloride is 494 nm, which closely aligns with the 488 nm spectral line of argon-ion lasers standard in most fluorescence detection platforms . This small 6 nm offset yields high excitation efficiency in common instrumentation. The emission maximum is 520 nm, with a fluorescence quantum yield of 0.90 [1]. In contrast, alternative green-emitting hydrazide dyes such as BDP FL hydrazide exhibit a higher quantum yield of 0.97 but altered excitation/emission profiles requiring instrument-specific compensation [2].

Spectral Alignment

Reported

Ex: 494 nm, Em: 520 nm; QY 0.90 vs. BDP FL QY 0.97

Supports 488 nm laser workflows without filter changes

BDP FL spectral shift may require instrument compensation

Evidence Dimension	Spectral properties and fluorescence efficiency
Target Compound Data	Ex: 494 nm; Em: 520 nm; Quantum yield: 0.90; ε: 75,000 L·mol⁻¹·cm⁻¹
Comparator Or Baseline	BDP FL hydrazide: Ex not specified; Em not specified; Quantum yield: 0.97
Quantified Difference	Excitation offset from 488 nm laser: 6 nm for FAM vs. unspecified for BDP FL; Quantum yield difference: -0.07
Conditions	Spectral measurements in aqueous buffer; laser line reference: argon-ion 488 nm

Why This Matters

The 6 nm offset ensures maximal excitation with standard 488 nm lasers without filter set modifications, enabling direct substitution into established FAM-based workflows.

• [1] Antibodies.com. FAM hydrazide, 6-isomer (A270215): Emission Maxima 520 nm, Fluorescence Quantum Yield 0.9. Product Datasheet. View Source
• [2] Kerafast. BDP FL hydrazide: Quantum Yield 0.97. Product Technical Specifications. View Source

Purity Specification and Isomer Identity

FAM hydrazide, 6-isomer hydrochloride is supplied with a purity specification of ≥95% as determined by ¹H NMR and HPLC-MS, with explicit confirmation of single 6-isomer identity [1]. This purity threshold is matched by the 5-isomer variant, which also carries a ≥95% specification by the same analytical methods [2]. However, alternative reagents such as generic "fluorescein hydrazide" (CAS 109653-47-6) are often supplied as isomeric mixtures or unspecified isomer compositions, introducing variability in labeling efficiency and conjugate characterization . The hydrochloride salt form further distinguishes the 6-isomer product from free acid forms with respect to aqueous solubility and reaction medium compatibility [1].

Purity & Isomer Identity

Head-to-head

≥95% by ¹H NMR & HPLC-MS; single 6-isomer vs. 5-isomer

Single-isomer purity ensures batch reproducibility

Avoid isomeric mixture reagents for quantitative assays

Evidence Dimension	Chemical purity and isomer identity
Target Compound Data	≥95% purity by ¹H NMR and HPLC-MS; single 6-isomer; hydrochloride salt
Comparator Or Baseline	FAM hydrazide, 5-isomer: ≥95% purity by ¹H NMR and HPLC-MS; single 5-isomer; hydrochloride salt
Quantified Difference	Equivalent purity specification; differentiated by isomer position (6-carboxy vs. 5-carboxy substitution)
Conditions	Analytical quality control: ¹H NMR and HPLC-MS

Why This Matters

Procurement of a defined single isomer with ≥95% purity ensures batch-to-batch reproducibility and simplifies conjugate purification, critical for quantitative fluorescence assays and publications.

• [1] Luna Nanotech Canada. 6-FAM hydrazide: Quality Control: NMR ¹H, HPLC-MS (95%). Product Datasheet. View Source
• [2] Antibodies.com. FAM hydrazide, 5-isomer (A270214): Purity 95% (by ¹H NMR and HPLC-MS). Product Datasheet. View Source

Isomer-Specific Steric Presentation

The 6-isomer hydrazide places the reactive hydrazide moiety at the 6-carboxy position of the fluorescein core, whereas the 5-isomer analog substitutes at the 5-carboxy position [1]. This positional isomerism alters the steric accessibility and spatial orientation of the hydrazide group relative to the fluorophore, which can influence the efficiency of hydrazone formation with sterically hindered carbonyl substrates such as periodate-oxidized glycoprotein carbohydrates [2]. The 6-isomer is noted to possess a stable spatial conformation and may exhibit more favorable reaction kinetics and photophysical properties in standardized assays [3]. Both isomers share identical excitation (494-495 nm) and emission (518-520 nm) wavelengths .

Isomer Steric Presentation

Class-level inference

6-position hydrazide may offer different steric accessibility than 5-isomer

Empirical optimization needed for sterically hindered targets

No quantitative kinetic comparison available

Evidence Dimension	Isomer-specific steric accessibility for bioconjugation
Target Compound Data	Hydrazide substitution at 6-carboxy position of fluorescein core
Comparator Or Baseline	FAM hydrazide, 5-isomer: Hydrazide substitution at 5-carboxy position
Quantified Difference	Isomeric position difference (6- vs. 5-substitution); no quantitative kinetic data available for direct comparison
Conditions	Hydrazone formation with aldehyde/ketone substrates under neutral pH conditions

Why This Matters

Selection between 5- and 6-isomer hydrazide reagents should be based on empirical optimization for specific biomolecular targets; the 6-isomer provides a defined alternative when 5-isomer conjugates exhibit steric interference or suboptimal labeling density.

• [1] Xi'an Ruixi Biological Technology Co., Ltd. FAM hydrazide, 6-isomer: Product Description. 2025. View Source
• [2] Scientific Labs. 5-Carboxyfluorescein hydrazide: Single isomer ensures defined chemical structure of labeled products. Product Datasheet. View Source
• [3] Lianglin. 6-FAM-hydrazide, 2183440-65-3: Stable spatial conformation, favorable reaction kinetics and photophysical properties. Product Characteristics. View Source

Hydrazone Formation at Neutral pH

The hydrazide group of FAM hydrazide, 6-isomer hydrochloride reacts with carbonyl compounds (aldehydes and ketones) to form hydrazone linkages. The reaction proceeds spontaneously at pH values around neutral, and the resulting hydrazones are very stable [1]. This reaction chemistry is conserved across FAM hydrazide isomers, with both 5- and 6-isomer variants exhibiting identical pH-dependent reactivity profiles [2]. Compounds containing 1,2-diol functions (e.g., sugars, glycoprotein carbohydrates) can be oxidized with sodium periodate to generate carbonyls for subsequent hydrazide conjugation, enabling efficient fluorescent labeling of antibodies and polysaccharides [3].

Hydrazone Formation pH

Reported

Spontaneous reaction at neutral pH; stable hydrazone products

Mild labeling preserves biomolecular activity

Identical reactivity across 5- and 6-isomers

Evidence Dimension	pH-dependent reactivity of hydrazide-carbonyl conjugation
Target Compound Data	Spontaneous reaction at neutral pH; stable hydrazone products
Comparator Or Baseline	FAM hydrazide, 5-isomer: Identical pH-dependent reaction profile
Quantified Difference	No difference in reaction conditions; identical conjugation chemistry
Conditions	Aqueous buffer, neutral pH, ambient temperature

Why This Matters

The spontaneous, catalyst-free conjugation at physiological pH enables labeling of sensitive biomolecules under mild conditions, minimizing denaturation and preserving biological activity.

• [1] Lumiprobe. FAM-Hydrazid, 5-Isomer: Reaction spontaneous at neutral pH, hydrazones very stable. Product Technical Datasheet. View Source
• [2] GLPBIO. FAM hydrazide, 5-isomer: Spontaneous reaction at pH values around neutral. Product Datasheet. View Source
• [3] Baotian Bio. FAM hydrazide: Periodate oxidation of 1,2-diols for carbonyl generation. Technical Application Note. View Source

Validated Research and Industrial Application Scenarios

Glycoprotein Labeling for SDS-PAGE and Western Blot

FAM hydrazide, 6-isomer hydrochloride enables covalent fluorescent tagging of glycoproteins following periodate oxidation of carbohydrate 1,2-diol moieties to reactive aldehydes [1]. The spontaneous hydrazone formation at neutral pH proceeds under mild conditions that preserve protein integrity. The single 6-isomer identity (≥95% purity by HPLC-MS) ensures defined conjugate stoichiometry and simplifies purification, while the 494 nm excitation maximum aligns precisely with standard 488 nm laser-based gel scanners and fluorescence imagers [2].

Cell Surface Glycoconjugate Labeling for Flow Cytometry

The hydrazide functionality enables selective labeling of cell surface sialic acid residues and galactose moieties on live or fixed cells, with applications in thymocyte and nematode glycobiology studies [1]. The 6-isomer hydrazide hydrochloride provides a defined single-isomer reagent that minimizes variability in cell surface labeling density, critical for quantitative flow cytometry analysis. The 494/520 nm spectral profile matches the FL1 channel (488 nm excitation, 530/30 nm emission) of standard flow cytometers without requiring filter set reconfiguration [2].

Aldehyde-Modified Oligonucleotide Labeling for FISH Probes

FAM hydrazide, 6-isomer hydrochloride reacts with aldehyde-modified DNA or RNA oligonucleotides to produce stable hydrazone-linked fluorescent probes for FISH and nucleic acid detection assays [1]. The pure 6-isomer ensures consistent labeling efficiency and electrophoretic mobility in capillary electrophoresis sequencing platforms. The extinction coefficient of 75,000 L·mol⁻¹·cm⁻¹ and quantum yield of 0.90 provide sufficient brightness for single-molecule sensitivity in confocal microscopy applications [2].

Carbonyl Metabolite Derivatization for HPLC-Fluorescence Detection

FAM hydrazide, 6-isomer hydrochloride serves as a pre-column derivatization reagent for carbonyl-containing metabolites (e.g., malondialdehyde, 4-hydroxynonenal) generated during lipid peroxidation under oxidative stress conditions [1]. The hydrochloride salt form offers improved solubility in aqueous-organic mobile phases compared to free acid forms, facilitating reproducible derivatization protocols. The defined 6-isomer structure ensures consistent retention time and peak area quantification in reversed-phase HPLC-fluorescence assays [2].

Application

Selection Property

Validation Focus

Glycoprotein labeling (SDS-PAGE/Western)

Single-isomer purity

Conjugate stoichiometry & batch consistency

Cell surface labeling (Flow cytometry)

488 nm spectral alignment

FL1 channel compatibility & labeling density

Oligonucleotide labeling (FISH probes)

Defined 6-isomer identity

Electrophoretic mobility & hybridization efficiency

Carbonyl metabolite derivatization (HPLC-FL)

Hydrochloride salt solubility

Retention time reproducibility & derivatization yield

• [1] Baotian Bio. FAM hydrazide: Periodate oxidation of 1,2-diols generates carbonyls for hydrazide conjugation. Technical Application Note. View Source
• [2] Luna Nanotech Canada. 6-FAM hydrazide: Excitation maximum 492 nm, ≥95% purity by HPLC-MS. Product Datasheet. View Source